Cas no 54291-67-7 (Benzaldehyde, 4-(5-formyl-2-hydroxyphenoxy)-3-methoxy-5-nitro-)

• Product Name: Benzaldehyde, 4-(5-formyl-2-hydroxyphenoxy)-3-methoxy-5-nitro-
• CAS No: 54291-67-7
• MF: C₁₅H₁₁NO₇
• MW: 317.250344514847
• CID: 354983
• PubChem ID: 71364786
• Update Time: 2025-04-19

Benzaldehyde, 4-(5-formyl-2-hydroxyphenoxy)-3-methoxy-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-(5-formyl-2-hydroxyphenoxy)-3-methoxy-5-nitro-
• 4-(5-formyl-2-hydroxyphenoxy)-3-methoxy-5-nitrobenzaldehyde
• DTXSID80788233
• 54291-67-7

• Inchi： 1S/C15H11NO7/c1-22-14-6-10(8-18)4-11(16(20)21)15(14)23-13-5-9(7-17)2-3-12(13)19/h2-8,19H,1H3
• InChI Key： ORDQGDKKJBPOIB-UHFFFAOYSA-N
• SMILES： O(C1C(=CC=C(C=O)C=1)O)C1C(=CC(C=O)=CC=1[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 317.05353
• Monoisotopic Mass: 317.05355169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 119Ų

Experimental Properties

• PSA: 115.97